Cas no 361463-67-4 (N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide)
N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide
- F0912-1025
- N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]oxamide
- SR-01000531458-1
- SR-01000531458
- N1-(3,4-dimethoxyphenethyl)-N2-(4-fluorobenzyl)oxalamide
- 361463-67-4
- AKOS000342866
- N-[2-(3,4-DIMETHOXYPHENYL)ETHYL]-N'-[(4-FLUOROPHENYL)METHYL]ETHANEDIAMIDE
- Oxamide, N-(4-fluorobenzyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]-
- MDCWWSHODSQXDC-UHFFFAOYSA-N
-
- Inchi: 1S/C19H21FN2O4/c1-25-16-8-5-13(11-17(16)26-2)9-10-21-18(23)19(24)22-12-14-3-6-15(20)7-4-14/h3-8,11H,9-10,12H2,1-2H3,(H,21,23)(H,22,24)
- InChI Key: MDCWWSHODSQXDC-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CNC(C(NCCC1C=CC(=C(C=1)OC)OC)=O)=O
Computed Properties
- Exact Mass: 360.14853532g/mol
- Monoisotopic Mass: 360.14853532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 76.7Ų
N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0912-1025-2μmol |
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide |
361463-67-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0912-1025-5μmol |
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide |
361463-67-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0912-1025-10μmol |
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide |
361463-67-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0912-1025-20μmol |
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide |
361463-67-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0912-1025-1mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide |
361463-67-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0912-1025-2mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide |
361463-67-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0912-1025-3mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide |
361463-67-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0912-1025-4mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide |
361463-67-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0912-1025-5mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide |
361463-67-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0912-1025-10mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide |
361463-67-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide
Research Brief on N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide (CAS: 361463-67-4)
N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide (CAS: 361463-67-4) is a synthetic diamide compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a dimethoxyphenyl and fluorophenyl moiety, has been investigated for its potential biological activities and therapeutic applications. Recent studies have explored its role as a modulator of specific biochemical pathways, making it a promising candidate for further drug development.
The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide involves a multi-step process, with careful optimization to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm its structural integrity. The compound's physicochemical properties, including solubility and stability, have also been characterized to facilitate its application in biological assays.
Recent research has focused on evaluating the compound's pharmacological profile. In vitro studies have demonstrated its ability to interact with specific protein targets, particularly those involved in neurodegenerative and inflammatory pathways. For instance, preliminary data suggest that N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide exhibits inhibitory activity against key enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in conditions like Parkinson's disease and chronic inflammation.
In vivo studies using animal models have further corroborated these findings. The compound has shown promising neuroprotective effects in models of oxidative stress and neuroinflammation. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, are currently under investigation to assess its suitability as a drug candidate. Early results indicate favorable absorption and distribution profiles, with minimal off-target effects.
Despite these encouraging findings, challenges remain in the development of N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide. Issues such as dose optimization, potential toxicity, and long-term safety need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug discovery pipeline.
In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide represents a promising lead compound in the search for novel therapeutics targeting neurodegenerative and inflammatory diseases. Continued research is warranted to fully elucidate its mechanism of action and therapeutic potential. This brief highlights the current state of knowledge and underscores the need for further investigation to translate these findings into clinical applications.
361463-67-4 (N-2-(3,4-dimethoxyphenyl)ethyl-N'-(4-fluorophenyl)methylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)